Cas no 2227689-34-9 (rac-tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate)

• Product Name: rac-tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate
• CAS No: 2227689-34-9
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6330356
• PubChem ID: 165832370
• Update Time: 2025-06-09

rac-tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate
• EN300-1882703
• 2227689-34-9
• rac-tert-butyl N-{3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-11-7-8-14(22-6)12(9-11)15-13(10-19)18(15,4)5/h7-9,13,15H,10,19H2,1-6H3,(H,20,21)/t13-,15-/m1/s1
• InChI Key： YWCWPMDKNKCGGP-UKRRQHHQSA-N
• SMILES： O(C)C1C=CC(=CC=1[C@@H]1[C@@H](CN)C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on rac-tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate

Compound Introduction: rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate (CAS No. 2227689-34-9)

The compound rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate, identified by its CAS number 2227689-34-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemical architecture and functional groups, has garnered attention for its potential applications in drug discovery and development. The intricate structure of this compound includes a tert-butyl group, a carbamate moiety, and a substituted phenyl ring, all contributing to its unique chemical properties and biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the development of chiral compounds due to their enhanced specificity and efficacy in therapeutic applications. The stereochemistry of rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate is particularly noteworthy, as it exhibits a specific arrangement of substituents that can influence its interactions with biological targets. This has led to extensive research into its potential as a building block for more complex drug molecules.

The presence of the carbamate group in this compound suggests possible roles in modulating enzyme activity and receptor binding. Carbamates are known for their ability to form stable hydrogen bonds and coordinate with metal ions, making them valuable in the design of enzyme inhibitors. Furthermore, the methoxyphenyl ring introduces hydrophobic interactions and electronic effects that can fine-tune the compound's pharmacokinetic properties. These features make rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of stereochemical control in the development of novel therapeutics. The specific configuration of the cyclopropyl group in this compound contributes to its unique spatial arrangement, which can impact its biological activity. Researchers have been exploring methods to optimize this stereochemistry to enhance binding affinity and selectivity. For instance, computational modeling has been employed to predict how different conformations of this molecule might interact with biological targets such as enzymes and receptors.

The aminomethyl substituent on the cyclopropyl ring adds another layer of complexity to this compound's structure. Aminomethyl groups are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and condensation reactions. This versatility makes them valuable in synthetic chemistry for constructing more elaborate molecular frameworks. In the context of drug development, such functional groups can be exploited to create linkers or bridges between different pharmacophores, enhancing the overall potency and efficacy of the final drug molecule.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved safety profiles and mechanisms of action. The compound rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate is being evaluated for its potential as an intermediate in the synthesis of novel drugs targeting various diseases. Its unique structural features make it a versatile scaffold that can be modified to address specific therapeutic needs.

In conclusion, rac-Tert-butyl N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methoxyphenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex stereochemistry and functional groups offer numerous opportunities for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play crucial roles in the discovery and design of next-generation therapeutics.